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Compound of Interest

Compound Name: 1-Methoxypiperidin-4-one

Cat. No.: B179640 Get Quote

Disclaimer: Extensive searches of chemical databases and scientific literature did not yield

specific information regarding the chemical properties, structure, or synthesis of 1-
Methoxypiperidin-4-one. This compound appears to be not well-documented in publicly

available resources.

To provide a comprehensive example of the requested technical guide, the following

information has been compiled for the closely related and well-characterized compound, 1-

Methylpiperidin-4-one. This guide is intended to serve as a template, illustrating the desired

data presentation, experimental protocol detail, and visualization style.

Core Chemical Properties of 1-Methylpiperidin-4-
one
The fundamental physicochemical properties of 1-Methylpiperidin-4-one are summarized in the

table below, providing a clear overview for researchers and drug development professionals.
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Property Value Reference

Molecular Formula C₆H₁₁NO [1][2][3]

Molecular Weight 113.16 g/mol [1][3]

CAS Number 1445-73-4 [1][2][3]

Appearance Clear yellow to orange liquid [2]

Boiling Point 55-60 °C at 11 mmHg [4]

Density 0.92 g/mL at 25 °C [4]

Refractive Index
1.4590 to 1.4630 (20 °C, 589

nm)
[5]

InChI Key
HUUPVABNAQUEJW-

UHFFFAOYSA-N
[3][5]

SMILES CN1CCC(=O)CC1 [1][5]

Chemical Structure of 1-Methylpiperidin-4-one
The structure of 1-Methylpiperidin-4-one consists of a piperidine ring with a ketone functional

group at the 4-position and a methyl group attached to the nitrogen atom.

Logical Relationship of Structural Components
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Figure 1. Structural Components of 1-Methylpiperidin-4-one

Piperidine Ring

1-Methylpiperidin-4-one

Ketone Group
(at C4)

Methyl Group
(at N1)

Figure 2. Synthesis Workflow for 1-Methylpiperidin-4-one

Start: Diethyl bis(2-carboxyethyl)methylamine

Dieckmann Condensation
(Sodium ethoxide in benzene)

Intermediate: Ethyl 1-methyl-4-oxopiperidine-3-carboxylate

Hydrolysis & Decarboxylation
(Aqueous HCl, reflux)

Product: 1-Methylpiperidin-4-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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